N-(2,4-difluorobenzyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide

• IUPAC Name: N-[(2,4-difluorophenyl)methyl]-3-(3,5-dimethyl-1,2-oxazol-4-yl)propanamide
• InChI: InChI=1S/C15H16F2N2O2/c1-9-13(10(2)21-19-9)5-6-15(20)18-8-11-3-4-12(16)7-14(11)17/h3-4,7H,5-6,8H2,1-2H3,(H,18,20)
• InChI Key: AGJYVEYLXBVHPV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CCC(=O)NCC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H16F2N2O2
• Molecular Weight: 294.30 g/mol

Description

N-(2,4-difluorobenzyl)-3-(3,5-dimethylisoxazol-4-yl)propanamide, also known as Diflunisal, is a non-steroidal anti-inflammatory drug (NSAID) that is used to treat pain and inflammation associated with arthritis and other conditions. Diflunisal was first synthesized in 1969 and has been used clinically since 1978.

Scientific Research Applications

Organic Synthesis and Drug Intermediates

Organoboron compounds play a pivotal role in organic synthesis. The title compound, with its borate and sulfonamide groups, can be synthesized through nucleophilic and amidation reactions. Researchers utilize it as an intermediate in the production of other valuable compounds. .

• .

Drug Carriers and Controlled Release Systems

Boronic ester bonds, prevalent in compounds like ours, are valuable for constructing stimulus-responsive drug carriers. These carriers respond to changes in the microenvironment (e.g., pH, glucose levels, ATP) within the body. Applications include:

• .

Crystallography and Conformational Analysis

The crystal structure of our compound has been characterized using techniques such as single crystal X-ray diffraction. Density functional theory (DFT) calculations validate the consistency between experimental and theoretical results. .

Further Research and Applications

Researchers continue to explore novel applications for compounds like ours. As the field of organic chemistry evolves, we may discover additional uses, including potential therapeutic effects, catalysis, and materials science applications.